Cas no 1089279-63-9 (4-[4-[4-(2-氟乙基)-1-哌嗪基]-1-哌啶基]-2-(甲氧基)苯胺)
4-[4-[4-(2-氟乙基)-1-哌嗪基]-1-哌啶基]-2-(甲氧基)苯胺 Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-(4-(2-fluoroethyl)piperazin-1-yl)piperidin-1-yl)-2-methoxyaniline
- 4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline
- Benzenamine, 4-[4-[4-(2-fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-methoxy-
- 4-{4-[4-(2-fluoroethyl)-1-piperazinyl]-1-piperidinyl}-2-(methyloxy)aniline
- AS-77355
- HXJLMYXPDIHNFA-UHFFFAOYSA-N
- D94343
- 4-[4-[4-(2-fluoroethyl)piperazin-1-yl]piperidin-1-yl]-2-methoxyaniline
- SCHEMBL311282
- 1089279-63-9
- 4-[4-[4-(2-氟乙基)-1-哌嗪基]-1-哌啶基]-2-(甲氧基)苯胺
-
- MDL: MFCD32706515
- Inchi: 1S/C18H29FN4O/c1-24-18-14-16(2-3-17(18)20)22-7-4-15(5-8-22)23-12-10-21(9-6-19)11-13-23/h2-3,14-15H,4-13,20H2,1H3
- InChI Key: HXJLMYXPDIHNFA-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(N2CCC(N3CCN(CCF)CC3)CC2)C=C1OC
Computed Properties
- Exact Mass: 336.23253972g/mol
- Monoisotopic Mass: 336.23253972g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 45Ų
4-[4-[4-(2-氟乙基)-1-哌嗪基]-1-哌啶基]-2-(甲氧基)苯胺 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D964031-100mg |
4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline |
1089279-63-9 | 97% | 100mg |
$185 | 2024-06-05 | |
| eNovation Chemicals LLC | D964031-250mg |
4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline |
1089279-63-9 | 97% | 250mg |
$250 | 2024-06-05 | |
| eNovation Chemicals LLC | D964031-1g |
4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline |
1089279-63-9 | 97% | 1g |
$500 | 2024-06-05 | |
| Chemenu | CM419459-100mg |
4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline |
1089279-63-9 | 95%+ | 100mg |
$127 | 2023-03-01 | |
| Chemenu | CM419459-250mg |
4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline |
1089279-63-9 | 95%+ | 250mg |
$220 | 2023-03-01 | |
| Chemenu | CM419459-1g |
4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline |
1089279-63-9 | 95%+ | 1g |
$474 | 2023-03-01 | |
| eNovation Chemicals LLC | D964031-100mg |
4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline |
1089279-63-9 | 97% | 100mg |
$185 | 2025-02-22 | |
| eNovation Chemicals LLC | D964031-250mg |
4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline |
1089279-63-9 | 97% | 250mg |
$250 | 2025-02-22 | |
| eNovation Chemicals LLC | D964031-1g |
4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methyloxy)aniline |
1089279-63-9 | 97% | 1g |
$500 | 2025-02-22 | |
| AstaTech | D94343-0.1/G |
4-[4-[4-(2-FLUOROETHYL)-1-PIPERAZINYL]-1-PIPERIDINYL]-2-(METHYLOXY)ANILINE |
1089279-63-9 | 95% | 0.1g |
$147 | 2023-09-19 |
4-[4-[4-(2-氟乙基)-1-哌嗪基]-1-哌啶基]-2-(甲氧基)苯胺 Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 4-[4-[4-(2-氟乙基)-1-哌嗪基]-1-哌啶基]-2-(甲氧基)苯胺
Research Brief on 4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methoxy)aniline (CAS: 1089279-63-9)
4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methoxy)aniline (CAS: 1089279-63-9) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique piperazine and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.
The synthesis of 4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methoxy)aniline involves a multi-step process that ensures high purity and yield. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to confirm the structural integrity and purity of the compound. These methods are critical for ensuring the reproducibility and reliability of subsequent pharmacological studies.
Pharmacological evaluations of this compound have revealed its high affinity for specific receptor subtypes, particularly those involved in neurotransmission and neuromodulation. In vitro studies have demonstrated its ability to modulate receptor activity with high selectivity, suggesting its potential as a lead compound for the development of novel therapeutics. Furthermore, in vivo studies in animal models have shown promising results in terms of bioavailability and CNS penetration, which are crucial factors for its potential use in treating neurological disorders.
Recent research has also explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have provided insights into the critical functional groups responsible for its biological activity. These findings are instrumental in guiding the design of derivatives with improved efficacy and reduced side effects. Computational modeling and molecular docking studies have further elucidated the binding interactions between the compound and its target receptors, offering a deeper understanding of its pharmacological profile.
The potential therapeutic applications of 4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methoxy)aniline are vast, ranging from the treatment of psychiatric disorders to neurodegenerative diseases. Preliminary clinical trials are underway to evaluate its safety and efficacy in humans, with early results indicating a favorable pharmacokinetic profile. However, further studies are needed to fully assess its therapeutic potential and address any potential challenges, such as metabolic stability and long-term safety.
In conclusion, 4-[4-[4-(2-Fluoroethyl)-1-piperazinyl]-1-piperidinyl]-2-(methoxy)aniline (CAS: 1089279-63-9) represents a promising candidate for the development of novel CNS-targeted therapeutics. Its unique chemical structure, combined with its selective pharmacological activity, positions it as a valuable tool for both basic research and drug development. Continued research efforts will be essential to unlock its full potential and translate these findings into clinically viable treatments.
1089279-63-9 (4-[4-[4-(2-氟乙基)-1-哌嗪基]-1-哌啶基]-2-(甲氧基)苯胺) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)